2-(Aminophenylmethylene)benzo(b)thiophene-3-one
Overview
Description
AF-CX 921XX is an antiepileptic medicine.
Scientific Research Applications
Synthesis and Modification Techniques
Benzo[b]thiophene derivatives, including compounds like 2-(Aminophenylmethylene)benzo(b)thiophene-3-one, are synthesized using various methods. A significant technique involves intramolecular cyclization, aromatic nucleophilic substitution reactions, and Heck-type coupling, leading to the formation of arylbenzo[b]thiophenes with heteroatoms at the 3-positions (David et al., 2005). Additionally, the synthesis of novel disperse dyes from benzo[b]thiophene derivatives via reactions like the Knovenagel and Gewald reactions has been reported, highlighting their application in dye and pigment industries (Bhatti & Seshadri, 2004).
Biological and Pharmacological Properties
Benzo[b]thiophene derivatives are noted for their wide spectrum of pharmacological properties. Synthesis of new benzo[b]thiophene derivatives has been explored for their potential antibacterial, antifungal, and anti-inflammatory activities, demonstrating their significance in medicinal chemistry (Isloor, Kalluraya & Pai, 2010). Moreover, certain thiophene derivatives synthesized from related compounds have shown notable antiarrhythmic, serotonin antagonist, and antianxiety activities, further emphasizing their therapeutic potential (Amr et al., 2010).
Advanced Material Applications
The utilization of benzo[b]thiophene derivatives in advanced material sciences, particularly in the development of dyes and pigments, is notable. Their chemical structure allows for various synthetic transformations, making them suitable for developing a range of dyes with specific properties for applications in textiles and other industries (Bhatti & Seshadri, 2004).
properties
CAS RN |
77946-49-7 |
|---|---|
Product Name |
2-(Aminophenylmethylene)benzo(b)thiophene-3-one |
Molecular Formula |
C15H11NOS |
Molecular Weight |
253.32 g/mol |
IUPAC Name |
2-(benzenecarboximidoyl)-1-benzothiophen-3-ol |
InChI |
InChI=1S/C15H11NOS/c16-13(10-6-2-1-3-7-10)15-14(17)11-8-4-5-9-12(11)18-15/h1-9,16-17H |
InChI Key |
XIJTZTNNGQLXAT-FYWRMAATSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)/C(=C\2/C(=O)C3=CC=CC=C3S2)/N |
SMILES |
C1=CC=C(C=C1)C(=N)C2=C(C3=CC=CC=C3S2)O |
Canonical SMILES |
C1=CC=C(C=C1)C(=N)C2=C(C3=CC=CC=C3S2)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
2-(aminophenylmethylene)benzo(b)thiophene-3-one AF-CX 921 AF-CX 921 XX AF-CX 921XX AF-CX-921-XX |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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